N-(azide-PEG3)-N'-(Amine-C3-Amide-PEG4)-Cy5

• Molecular Formula: C47H70ClN7O8
• Molecular Weight: 896.57
• IUPAC Name: N-(3-aminopropyl)-3-[2-[2-[2-[2-[2-[(1E,3E,5E)-5-[1-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]-3,3-dimethylindol-2-ylidene]penta-1,3-dienyl]-3,3-dimethylindol-1-ium-1-yl]ethoxy]ethoxy]ethoxy]ethoxy]propanamide;chloride
• InChI: InChI=1S/C47H69N7O8.ClH/c1-46(2)39-13-8-10-15-41(39)53(23-27-58-31-35-61-34-30-57-26-22-51-52-49)43(46)17-6-5-7-18-44-47(3,4)40-14-9-11-16-42(40)54(44)24-28-59-32-36-62-38-37-60-33-29-56-25-19-45(55)50-21-12-20-48;/h5-11,13-18H,12,19-38,48H2,1-4H3;1H
• InChI Key: HEHYWAHYIBFKTR-UHFFFAOYSA-N
• SMILES: CC1(C2=CC=CC=C2[N+](=C1C=CC=CC=C3C(C4=CC=CC=C4N3CCOCCOCCOCCN=[N+]=[N-])(C)C)CCOCCOCCOCCOCCC(=O)NCCCN)C.[Cl-]
• Appearance: Solid powder
• solubility: Soluble in DMSO, DMF, DCM, Water
• synonyms: N-(azide-PEG3)-N'-(Amine-C3-PEG4)-Cy5

Description

N-(azide-PEG3)-N'-(Amine-C3-PEG4)-Cy5 is a PEG derivative containing a cyanine dye with excitation/emission maximum 649/667 nm as well as an azide group, which enables Click Chemistry. The hydrophilic PEG spacer increases solubility in aqueous media.

Scientific Research Applications

Transition-Metal-Catalyzed C-N Bond Forming Reactions

Organic azides, such as N-(azide-PEG3)-N'-(Amine-C3-Amide-PEG4)-Cy5, have been utilized in transition-metal-catalyzed C-N bond-forming reactions. These reactions are significant for creating carbon-nitrogen bonds efficiently and selectively, which is crucial in the synthesis of nitrogen-containing compounds in functional materials and pharmaceutical agents (Shin, Kim, & Chang, 2015).

Synthesis of Functional Gold Nanorods

N-(azide-PEG3)-N'-(Amine-C3-Amide-PEG4)-Cy5 has been used in the synthesis of functional gold nanorods suitable for "click" chemistry reactions. These modified gold nanorods can be conjugated to various biomolecules, demonstrating the potential for bioconjugation and biomedical applications (Gole & Murphy, 2008).

Chemo- and Stereoselective Amination

Research has shown the use of azides for chemo- and stereoselective amination of amides, a process that proceeds under mild conditions. This method allows for the synthesis of a wide range of substituted aminated products (Tona et al., 2016).

Facile Synthesis of Azido-Terminated Heterobifunctional Poly(ethylene glycol)

The synthesis of new azido-terminated heterobifunctional poly(ethylene glycol) derivatives, including N-(azide-PEG3)-N'-(Amine-C3-Amide-PEG4)-Cy5, has been achieved with high efficiency. These PEG derivatives are crucial for "click" chemistry and can be used to conjugate various ligands (Hiki & Kataoka, 2007).

Recent Advances in Reactions of Azides

Azides, including N-(azide-PEG3)-N'-(Amine-C3-Amide-PEG4)-Cy5, are significant intermediates in organic synthesis, functioning as precursors for forming various compounds like amines, amides, and triazoles. This research highlights the fundamental mechanisms and applications of azides in organic synthesis (Huang & Yan, 2017).

Strain-Promoted Alkyne Azide Cycloaddition

The strain-promoted alkyne azide cycloaddition (SPAAC) strategy has been used for functionalizing poly(amido)-based dendrons and dendrimers with PEG chains. SPAAC offers a metal-free and high-yield approach for macromolecular structure functionalization, including structures containing azides (Ornelas, Broichhagen, & Weck, 2010).